Cas no 195614-00-7 (3H-Pyrrolizin-3-one,2-methyl-)
3H-Pyrrolizin-3-one,2-methyl- structure
Product Name:3H-Pyrrolizin-3-one,2-methyl-
CAS No:195614-00-7
MF:C8H7NO
MW:133.147281885147
CID:116812
PubChem ID:10678289
Update Time:2025-04-18
3H-Pyrrolizin-3-one,2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrrolizin-3-one,2-methyl-
- 2-methylpyrrolizin-3-one
- 3H-Pyrrolizin-3-one,2-methyl-(9CI)
- 2-Methyl-3H-pyrrolizin-3-one
- SCHEMBL16156014
- 195614-00-7
-
- Inchi： 1S/C8H7NO/c1-6-5-7-3-2-4-9(7)8(6)10/h2-5H,1H3
- InChI Key： JHSSLTWRNHFUAZ-UHFFFAOYSA-N
- SMILES： O=C1C(C)=CC2=CC=CN21
Computed Properties
- Exact Mass: 133.05281
- Monoisotopic Mass: 133.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 22Ų
Experimental Properties
- PSA: 21.48
3H-Pyrrolizin-3-one,2-methyl- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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